Cas no 247050-41-5 (Isoquinoline, 3-(fluoromethyl)-1,2,3,4-tetrahydro-7-(trifluoromethyl)-)

• Product Name: Isoquinoline, 3-(fluoromethyl)-1,2,3,4-tetrahydro-7-(trifluoromethyl)-
• CAS No: 247050-41-5
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 1418852
• Update Time: 2024-08-15

Isoquinoline, 3-(fluoromethyl)-1,2,3,4-tetrahydro-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-(fluoromethyl)-1,2,3,4-tetrahydro-7-(trifluoromethyl)-

• Inchi： 1S/C11H11F4N/c12-5-10-4-7-1-2-9(11(13,14)15)3-8(7)6-16-10/h1-3,10,16H,4-6H2
• InChI Key： WQBSOLCCDPNBIT-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C(F)(F)F)=C2)CC(CF)N1

Computed Properties

• Exact Mass: 233.08283

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 260.8±35.0 °C(Predicted)
• PSA: 12.03
• pka: 7.68±0.40(Predicted)